Cas no 893366-54-6 (1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 893366-54-6
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6263266
• PubChem ID: 7150878
• Update Time: 2025-10-21

1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2,4,7-trimethyl-6-pentylpurino[7,8-a]imidazole-1,3-dione
• 893366-54-6
• F1869-0021
• Z237731518
• UPCMLD0ENAT5820218:001
• AKOS001378095

• Inchi： 1S/C15H21N5O2/c1-5-6-7-8-19-10(2)9-20-11-12(16-14(19)20)17(3)15(22)18(4)13(11)21/h9H,5-8H2,1-4H3
• InChI Key： MKXODPWFZWCAPU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N2C=C(C)N1CCCCC

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,3,7-Trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 893366-54-6)

The compound 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 893366-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and pharmacological properties.

Recent studies have focused on the synthesis and optimization of 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions and stability under various conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in animal models.

Pharmacological evaluations have also revealed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings position 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as a viable candidate for further drug development. However, comprehensive toxicological studies are still required to ensure its safety profile.

In conclusion, the compound 1,3,7-trimethyl-8-pentyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 893366-54-6) represents a promising area of research with potential therapeutic applications. Continued efforts in synthesis optimization, biological testing, and pharmacological evaluation will be crucial in advancing this compound toward clinical development.